Tat tfa

• Molecular Formula: C66H119F3N32O16
• Molecular Weight: 1673.9 g/mol
• InChI: InChI=1S/C64H118N32O14.C2HF3O2/c65-25-3-1-11-39(89-50(101)38(13-5-27-81-59(69)70)88-48(99)34-87-49(100)37(67)33-35-19-21-36(97)22-20-35)51(102)90-40(12-2-4-26-66)52(103)91-41(14-6-28-82-60(71)72)53(104)92-43(16-8-30-84-62(75)76)55(106)95-45(23-24-47(68)98)57(108)94-42(15-7-29-83-61(73)74)54(105)93-44(17-9-31-85-63(77)78)56(107)96-46(58(109)110)18-10-32-86-64(79)80;3-2(4,5)1(6)7/h19-22,37-46,97H,1-18,23-34,65-67H2,(H2,68,98)(H,87,100)(H,88,99)(H,89,101)(H,90,102)(H,91,103)(H,92,104)(H,93,105)(H,94,108)(H,95,106)(H,96,107)(H,109,110)(H4,69,70,81)(H4,71,72,82)(H4,73,74,83)(H4,75,76,84)(H4,77,78,85)(H4,79,80,86);(H,6,7)/t37-,38-,39-,40-,41-,42-,43-,44-,45-,46-;/m0./s1
• InChIKey: TZINVNSDNKPXHV-VNBTWCPKSA-N

Tat TFA (Tat Peptide Trifluoroacetate Salt) Product Overview for Scientific Procurement

Tat TFA, also designated as TAT peptide TFA, is a synthetic cell-penetrating peptide (CPP) derived from the protein transduction domain (PTD) of the HIV-1 transactivator of transcription (Tat) protein. Its core sequence, GRKKRRQRRRPQ, corresponds to amino acid residues 48-60 of HIV-1 Tat . The compound is supplied as a lyophilized powder in its trifluoroacetate (TFA) salt form, a direct consequence of standard Fmoc solid-phase peptide synthesis (SPPS) cleavage and reverse-phase HPLC purification protocols . This TFA salt form is the default industrial standard for research-grade synthetic peptides [1].

Workflow High aqueous solubility supports concentrated stock preparation without organic co-solvents

Selection Standard TFA salt form from Fmoc SPPS; ready-to-use lyophilized powder

Use context Cell-penetrating peptide tool for intracellular delivery and in vitro biochemical assays

• [1] 南京肽研生物. (n.d.). 技术指南: 多肽合成中的反离子效应：TFA盐、醋酸盐与盐酸盐的选择与应用基准. View Source

Why Tat TFA Cannot Be Simply Substituted: Critical Differentiators in Salt Form and Sequence

Scientific users cannot interchangeably substitute Tat TFA with another Tat peptide variant or a different salt form without risking significant alterations to experimental outcomes. The TFA salt form inherently carries a high residual TFA content (10-30% w/w) [1], which is known to induce cellular toxicity and interfere with sensitive biological assays, in stark contrast to acetate salts that exhibit <1% TFA residue [2]. Furthermore, even minor changes in the Tat peptide sequence, such as the specific residue boundaries (e.g., Tat 47-57 vs. Tat 48-60), directly impact cellular internalization kinetics, cargo delivery efficiency, and in vivo toxicity profiles [3]. Selecting the precise compound and salt form is therefore essential for experimental reproducibility and meaningful cross-study comparisons.

1 TFA salt carries reported high residual trifluoroacetate (10-30% w/w), which may induce cytotoxicity in sensitive assays

2 Direct replacement with acetate salt requires salt-exchange processing, leading to 10-20% peptide mass loss

3 Sequence variants or different counterions can alter cellular uptake efficiency and toxicity profiles

• [1] 南京肽研生物. (n.d.). 技术指南: 多肽合成中的反离子效应：TFA盐、醋酸盐与盐酸盐的选择与应用基准. TFA 残留量: 10% - 30%. View Source
• [2] 南京肽研生物. (n.d.). 技术指南: 多肽合成中的反离子效应：TFA盐、醋酸盐与盐酸盐的选择与应用基准. 醋酸盐 (Acetate Salt) TFA 残留量: < 1%. View Source
• [3] Li, Q., Xu, M., Cui, Y., Huang, C., & Sun, M. (2017). Arginine-rich membrane-permeable peptides are seriously toxic. Pharmacology Research & Perspectives, 5(5), e00334. https://doi.org/10.1002/prp2.334 View Source

Quantitative Differentiation Evidence for Tat TFA (GRKKRRQRRRPQ) vs. Key Comparators

Solubility Profile: TFA Salt Enables High-Concentration Aqueous Solutions for In Vitro Assays

Tat TFA (sequence GRKKRRQRRRPQ) demonstrates a high aqueous solubility of ≥100 mg/mL in water . This high solubility is a characteristic of the TFA salt form, which facilitates the preparation of concentrated stock solutions for in vitro experiments, reducing the need for organic co-solvents like DMSO. While acetate salts offer improved biocompatibility, they are more challenging to formulate at high concentrations without additional processing [1].

Aqueous Solubility

Head-to-head

TFA salt: ≥ 100 mg/mL in water
Acetate salt: requires salt exchange, 10-20% peptide loss during conversion

Supports high-concentration formulation workflows without DMSO

Solubility measured at 25°C; acetate conversion yields lower net peptide

Evidence Dimension	Aqueous Solubility (Water)
Target Compound Data	≥ 100 mg/mL (TFA salt)
Comparator Or Baseline	Acetate Salt (General Class): < 1% TFA residue, but requires specialized salt-exchange, incurring 10-20% peptide loss [1]
Quantified Difference	TFA salt provides ≥ 100x higher TFA counterion content and straightforward high-solubility formulation without the mass loss associated with acetate conversion.
Conditions	Solubility measurement in water at room temperature (25°C).

Why This Matters

For in vitro experiments requiring high-concentration peptide stock solutions, Tat TFA's superior solubility allows for simpler experimental workflows and reduces potential artifacts from DMSO.

• [1] 南京肽研生物. (n.d.). 技术指南: 多肽合成中的反离子效应：TFA盐、醋酸盐与盐酸盐的选择与应用基准. 醋酸盐转盐伴有10%-20%的多肽质量损耗. View Source

Acute In Vivo Toxicity: Tat TFA Exhibits High Acute Toxicity Requiring Careful Dose Consideration

In a comparative in vivo toxicity study, the undecapeptide TAT (YGRKKRRQRRR), a close analog of the Tat 48-60 sequence, displayed a low LD50 value of 27.244 mg kg⁻¹ in mice following intravenous injection [1]. This value classifies it as a highly toxic chemical. The study further demonstrates that toxicity is directly correlated with the peptide's arginine content, with the pure polyarginine R11 exhibiting an even lower LD50 of 16.5 mg kg⁻¹ [1]. This highlights that while all arginine-rich CPPs carry significant toxicity risks, the specific sequence of Tat TFA determines its precise in vivo safety margin, which cannot be extrapolated from other CPPs like CTP (LD50 = 21.345 mg kg⁻¹).

Acute In Vivo Toxicity

Head-to-head

TAT (YGRKKRRQRRR) LD50: 27.244 mg/kg in mice
CTP: 21.345 mg/kg; R11: 16.5 mg/kg

Arginine-rich CPPs exhibit sequence-dependent toxicity; requires dose-response validation

Intravenous injection in mice; LD50 of Tat TFA analog

Evidence Dimension	Acute Toxicity (LD50 in Mice)
Target Compound Data	LD50 = 27.244 mg kg⁻¹ (TAT YGRKKRRQRRR)
Comparator Or Baseline	CTP (YGRRARRRRRR): LD50 = 21.345 mg kg⁻¹; R11 (RRRRRRRRRRR): LD50 = 16.5 mg kg⁻¹
Quantified Difference	TAT's LD50 is approximately 27.6% higher than CTP, indicating lower acute toxicity, but it is still 65% higher (i.e., more toxic) than the non-arginine peptide TD.
Conditions	Acute toxicity assessment in mice via intravenous injection.

Why This Matters

Procurement of Tat TFA for in vivo applications mandates rigorous dose-response studies and strict adherence to safety protocols, as its toxicity profile is both sequence-specific and substantial.

• [1] Li, Q., Xu, M., Cui, Y., Huang, C., & Sun, M. (2017). Arginine-rich membrane-permeable peptides are seriously toxic. Pharmacology Research & Perspectives, 5(5), e00334. https://doi.org/10.1002/prp2.334 View Source

Blood-Brain Barrier (BBB) Permeation: Tat-Mediated Delivery Achieves Quantifiable Brain Uptake

The conjugation of cargo to Tat (YGRKKRRQRRR) enables measurable penetration of the blood-brain barrier. In a comparative in vivo study, the unconjugated Tat peptide labeled with TAMRA showed a brain accumulation of 0.4% ID/g (injected dose per gram tissue) [1]. This provides a quantitative baseline for comparing the efficiency of different Tat-cargo constructs. The study further shows that conjugating therapeutic peptides (NR2B9c or N-dimer) to Tat reduces this baseline uptake to 0.3% and 0.25% ID/g, respectively, indicating that the cargo itself influences the permeation efficiency of the Tat vehicle [1].

BBB Permeation

Head-to-head

TAMRA-Tat peptide: 0.4% ID/g brain
Tat-NR2B9c: 0.3% ID/g; Tat-N-dimer: 0.25% ID/g

Unconjugated Tat provides a quantifiable baseline for CNS delivery vector design

Mouse biodistribution via two-photon microscopy after i.v. injection

Evidence Dimension	In Vivo Brain Uptake (%ID/g)
Target Compound Data	0.4% ID/g (TAMRA-Tat peptide)
Comparator Or Baseline	TAMRA-Tat-NR2B9c: 0.3% ID/g; TAMRA-Tat-N-dimer: 0.25% ID/g
Quantified Difference	Unconjugated Tat shows 1.33-fold higher brain uptake than Tat-NR2B9c and 1.6-fold higher uptake than Tat-N-dimer.
Conditions	In vivo biodistribution study in mice using two-photon microscopy imaging after intravenous injection.

Why This Matters

For researchers developing CNS-targeted therapeutics, the procurement of unconjugated Tat TFA as a delivery vector offers a defined, quantifiable baseline for BBB penetration that can be used to benchmark cargo-conjugated variants.

• [1] Kristensen, M., et al. (2020). Conjugation of Therapeutic PSD-95 Inhibitors to the Cell-Penetrating Peptide Tat Affects Blood–Brain Barrier Adherence, Uptake, and Permeation. Pharmaceutics, 12(7), 661. https://doi.org/10.3390/pharmaceutics12070661 View Source

Cellular Uptake Efficiency: Tat TFA Demonstrates 4.2-Fold Higher Fluorescence Uptake in Permeabilized Embryos vs. Non-Permeabilized Controls

In a study evaluating the delivery of fluorescein-labeled CPPs in wheat immature embryos, Tat monomer (Tat) exhibited the highest fluorescence uptake among the peptides tested, achieving a 4.2-fold greater signal in permeabilized embryos compared to non-permeabilized controls [1]. This quantitative enhancement was significantly higher than that observed for a mutated-Tat negative control, which failed to show comparable fluorescence even under permeabilized conditions [1]. This demonstrates that the wild-type Tat sequence's specific arginine-rich composition is critical for its efficient membrane translocation activity.

Cellular Uptake

Head-to-head

Tat monomer: 4.2-fold higher fluorescence in permeabilized wheat embryos vs. non-permeabilized

Wild-type sequence critical for efficient membrane translocation; lost in mutated variant

Fluorescence microscopy/fluorimetry with toluene/ethanol permeabilization

Evidence Dimension	Fluorescence Uptake (Fold Change)
Target Compound Data	4.2-fold greater uptake in permeabilized vs. non-permeabilized embryos (Tat monomer)
Comparator Or Baseline	Mutated-Tat: No significant fluorescence uptake even after permeabilization.
Quantified Difference	Wild-type Tat sequence provides a 4.2-fold enhancement in cellular entry compared to non-permeabilized baseline, a property lost in the mutated variant.
Conditions	Wheat immature embryos permeabilized with toluene/ethanol, assessed by fluorescence microscopy and fluorimetry.

Why This Matters

For applications requiring efficient intracellular delivery of macromolecules in plant biotechnology or other hard-to-transfect systems, the native Tat TFA sequence is a proven, high-efficiency vector.

• [1] Chugh, A., & Eudes, F. (2008). Study of uptake of cell penetrating peptides and their cargoes in permeabilized wheat immature embryos. The FEBS Journal, 275(10), 2403-2414. https://doi.org/10.1111/j.1742-4658.2008.06384.x View Source

Cost and Handling: TFA Salt is the Default Economical Option but Requires Consideration for Sensitive Assays

Peptides synthesized via standard SPPS are directly obtained as TFA salts without additional processing, making Tat TFA the most cost-effective and readily available form [1]. Conversion to alternative salt forms, such as acetate, incurs an additional 20-30% cost premium due to the extra salt-exchange steps and associated peptide loss (10-20% mass loss) [2]. While acetate salts offer superior performance in cell-based and in vivo assays by eliminating TFA-related cytotoxicity [3], the TFA form remains the preferred starting material for many biochemical and biophysical applications where cost and immediate availability are primary drivers.

Procurement Cost

Class-level inference

TFA salt is the default economical form; acetate conversion adds 20-30% cost and 2-3 extra processing days

TFA form suitable when counterion interference is not a concern

Based on standard SPPS commercial workflows

Evidence Dimension	Procurement Cost
Target Compound Data	Default TFA salt form: No additional cost; standard HPLC purification.
Comparator Or Baseline	Acetate Salt: Cost premium of 20-30% and requires 2-3 extra days for processing.
Quantified Difference	Acetate salt forms are 20-30% more expensive to procure than TFA salts.
Conditions	Standard commercial peptide synthesis and purification workflows.

Why This Matters

For large-scale screening or applications where TFA counterion interference is not a concern, procuring Tat TFA is the most economically and logistically efficient choice.

• [1] Biosyn. Peptide TFA salt form and Acetate salt form. View Source
• [2] 南京肽研生物. (n.d.). 技术指南: 多肽合成中的反离子效应：TFA盐、醋酸盐与盐酸盐的选择与应用基准. 醋酸盐转盐伴有10%-20%的多肽质量损耗. View Source
• [3] 南京肽研生物. (n.d.). 技术指南: 多肽合成中的反离子效应：TFA盐、醋酸盐与盐酸盐的选择与应用基准. TFA盐可能引发细胞毒性，导致假阳性或假阴性结果. View Source

Recommended Research and Industrial Applications for Tat TFA Based on Quantitative Evidence

In Vitro High-Concentration Peptide Stock Solutions

Leveraging the high aqueous solubility (≥100 mg/mL in water) of Tat TFA, this product is ideally suited for preparing concentrated stock solutions for a wide range of in vitro biochemical and cell biology assays, including ELISA, Western Blot, and high-throughput screening . The use of the TFA salt form eliminates the need for DMSO or other organic solvents that could interfere with assay readouts, ensuring a cleaner experimental system.

Comparative In Vivo Toxicology Studies for Arginine-Rich CPPs

Given the well-defined and quantifiable acute toxicity profile (LD50 = 27.244 mg kg⁻¹ in mice), Tat TFA serves as an essential reference compound for in vivo toxicology studies aimed at understanding the structure-toxicity relationships of arginine-rich cell-penetrating peptides [1]. Its procurement enables researchers to directly benchmark the safety margins of novel CPP variants and their conjugates in preclinical development.

Baseline Vector for Blood-Brain Barrier (BBB) Permeation Studies

The established in vivo brain uptake value of 0.4% ID/g for unconjugated Tat peptide provides a critical benchmark for CNS drug delivery research [2]. Procuring Tat TFA as a standalone vector allows researchers to quantitatively assess how the conjugation of therapeutic cargo affects the ability of the Tat peptide to cross the BBB, thereby optimizing the design of brain-targeted therapeutics.

High-Efficiency Intracellular Delivery in Plant Biotechnology

The demonstrated 4.2-fold enhancement in cellular uptake in permeabilized plant embryos makes Tat TFA a valuable tool for plant biotechnology applications, including transient gene expression studies and the delivery of functional proteins or enzymes for crop improvement research [3]. Its high efficiency in this challenging system validates its use as a reliable delivery agent in non-mammalian models.

Application

Selection Property

Validation Focus

In vitro high-concentration stock preparation

Aqueous solubility profile

Solubility-dependent assay performance without co-solvent interference

Comparative in vivo toxicology studies

Reported LD50 reference

Sequence-specific toxicity benchmarking of arginine-rich CPPs

BBB permeation baseline vector

Reported brain uptake efficiency

Cargo-dependent permeation profiling for CNS delivery research

Intracellular delivery in plant biotechnology

Cell-permeable CPP vector

Transfection efficiency in permeabilized embryo models

• [1] Li, Q., Xu, M., Cui, Y., Huang, C., & Sun, M. (2017). Arginine-rich membrane-permeable peptides are seriously toxic. Pharmacology Research & Perspectives, 5(5), e00334. https://doi.org/10.1002/prp2.334 View Source
• [2] Kristensen, M., et al. (2020). Conjugation of Therapeutic PSD-95 Inhibitors to the Cell-Penetrating Peptide Tat Affects Blood–Brain Barrier Adherence, Uptake, and Permeation. Pharmaceutics, 12(7), 661. https://doi.org/10.3390/pharmaceutics12070661 View Source
• [3] Chugh, A., & Eudes, F. (2008). Study of uptake of cell penetrating peptides and their cargoes in permeabilized wheat immature embryos. The FEBS Journal, 275(10), 2403-2414. https://doi.org/10.1111/j.1742-4658.2008.06384.x View Source